![molecular formula C21H21F3N6O B2607631 (4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(4-(trifluoromethyl)phenyl)methanone CAS No. 1049422-50-5](/img/structure/B2607631.png)
(4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(4-(trifluoromethyl)phenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(4-(trifluoromethyl)phenyl)methanone is a useful research compound. Its molecular formula is C21H21F3N6O and its molecular weight is 430.435. The purity is usually 95%.
BenchChem offers high-quality (4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(4-(trifluoromethyl)phenyl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(4-(trifluoromethyl)phenyl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
Compounds structurally related to the mentioned chemical have been synthesized and evaluated for their biological activities. For example, a study synthesized tetrazolo[5,1-a]phthalazine derivatives bearing substituted piperazine moieties, showing positive inotropic activity, which could have implications for heart disease treatment (Long-xu Ma et al., 2014). Another research synthesized novel pyrazole and isoxazole derivatives as potential antibacterial and antifungal agents, indicating the compound's relevance in developing new antimicrobial agents (P. Sanjeeva et al., 2022).
Antagonistic and Agonistic Activities
Derivatives of the compound have been studied for their interaction with receptors, such as the CB1 cannabinoid receptor. The study of N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716; 1) demonstrated its potent and selective antagonistic properties, contributing to understanding receptor-ligand interactions and the development of receptor-targeted therapies (J. Shim et al., 2002).
Synthesis and Crystal Structure Analysis
The synthesis and structural characterization of related compounds have contributed significantly to the field of chemical research. For instance, the synthesis and crystal structure of (5-Methyl-3-phenyl-1H-pyrazol-1-yl)-[5-(p-tolylamino)-2H-1,2,3-triazol-4-yl]methanone offered insights into the molecular and crystal structure of novel compounds, facilitating the development of new materials and drugs (Ziqing Cao et al., 2010).
Antimicrobial and Antifungal Screening
Another area of application is the synthesis and screening of compounds for antimicrobial and antifungal activities. A study synthesized and evaluated new pyrazole and benzoxazole derivatives for their antibacterial properties, highlighting the potential of such compounds in addressing microbial resistance (V. P. Landage et al., 2019).
Theoretical Studies and Computational Chemistry
The compound and its derivatives have also been subjects of theoretical studies and computational chemistry, exploring their molecular properties and interactions. This includes density functional theory (DFT) calculations to understand the molecular structure, electronic properties, and interaction mechanisms, which are crucial for the design of functionally tailored molecules (R. Moreno-Fuquen et al., 2019).
properties
IUPAC Name |
[4-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-[4-(trifluoromethyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21F3N6O/c1-15-2-8-18(9-3-15)30-19(25-26-27-30)14-28-10-12-29(13-11-28)20(31)16-4-6-17(7-5-16)21(22,23)24/h2-9H,10-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQJRRJZELQTDSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)CN3CCN(CC3)C(=O)C4=CC=C(C=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21F3N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.